Cas no 2171414-44-9 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid)

• Product Name: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
• CAS No: 2171414-44-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6003715
• PubChem ID: 165565243
• Update Time: 2025-07-19

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
• 2171414-44-9
• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}butanoic acid
• EN300-1555486

• Inchi： 1S/C26H28N2O5/c1-2-23(25(30)31)28-24(29)16-8-7-9-17(14-16)27-26(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-7,9-13,16-17,22-23H,2,8,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17?,23-/m0/s1
• InChI Key： XXMNSNZNYIICET-OCJFHSIUSA-N
• SMILES： O(C(NC1C=CCC(C(N[C@H](C(=O)O)CC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid

Research Brief on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2171414-44-9)

In recent years, the compound (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2171414-44-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and as a building block for more complex therapeutic agents. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohex-3-en-1-yl moiety in its structure makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid, aiming to improve its yield and purity for industrial-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also investigated its reactivity and compatibility with various coupling reagents, which are critical for its use in solid-phase peptide synthesis (SPPS).

One of the key findings from recent research is the compound's role in the development of novel peptide-based therapeutics. Its ability to serve as a protected amino acid derivative allows for the efficient construction of peptide chains with minimal side reactions. This property is particularly valuable in the synthesis of complex peptides, such as those used in targeted drug delivery systems or as enzyme inhibitors. Additionally, the cyclohex-3-en-1-yl group has been shown to confer conformational rigidity, which can enhance the biological activity of the resulting peptides.

Another area of interest is the potential application of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid in the design of prodrugs. The Fmoc group, known for its stability under physiological conditions, can be selectively removed to release active drug molecules in a controlled manner. This approach has been explored in the context of cancer therapy, where targeted release of cytotoxic agents can minimize off-target effects and improve therapeutic efficacy.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, cost-effectiveness, and the need for further in vivo studies to assess its pharmacokinetic and toxicological profiles are areas that require continued investigation. Nonetheless, the growing body of research underscores the potential of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid as a valuable tool in the pharmaceutical and chemical biology toolkit.

In conclusion, (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2171414-44-9) represents a promising compound with diverse applications in drug discovery and peptide synthesis. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, paving the way for its broader utilization in the field.